Cas no 941905-11-9 (4-fluoro-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide)

• Product Name: 4-fluoro-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
• CAS No: 941905-11-9
• MF: C₁₉H₁₉FN₂O₂
• MW: 326.364768266678
• CID: 6441896
• Update Time: 2025-05-19

4-fluoro-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
• 4-fluoro-N-(2-oxo-1-propyl-3,4-dihydroquinolin-6-yl)benzamide

• Inchi： 1S/C19H19FN2O2/c1-2-11-22-17-9-8-16(12-14(17)5-10-18(22)23)21-19(24)13-3-6-15(20)7-4-13/h3-4,6-9,12H,2,5,10-11H2,1H3,(H,21,24)
• InChI Key： HKFSAGVMBLYBDF-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCC(=O)N2CCC)(=O)C1=CC=C(F)C=C1

Additional information on 4-fluoro-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide

Introduction to 4-fluoro-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide (CAS No. 941905-11-9) in Modern Chemical Biology

4-fluoro-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide, identified by the CAS number 941905-11-9, represents a novel compound with significant potential in the realm of chemical biology and pharmaceutical research. This molecule, featuring a fluoro-substituted benzamide core linked to a tetrahydroquinoline scaffold, has garnered attention due to its structural complexity and promising biological activities. The strategic incorporation of a fluoro group at the para position of the benzamide ring enhances its metabolic stability and binding affinity, while the tetrahydroquinoline moiety contributes to its interaction with biological targets.

The structural framework of this compound is meticulously designed to modulate specific biochemical pathways. The tetrahydroquinoline portion is particularly noteworthy, as it is a well-documented pharmacophore in medicinal chemistry, frequently employed in the development of drugs targeting neurological disorders and cancer. Its ability to navigate through biological membranes and interact with intracellular receptors makes it an attractive candidate for further exploration.

In recent years, there has been a surge in research focusing on fluoro-substituted amides due to their enhanced bioavailability and improved pharmacokinetic profiles. The presence of a fluoro group in 4-fluoro-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide not only contributes to its stability but also influences its electronic properties, potentially enhancing its binding interactions with enzymes and receptors. This dual functionality makes the compound a versatile tool for drug discovery.

One of the most compelling aspects of this compound is its potential application in the treatment of neurodegenerative diseases. Studies have shown that derivatives of tetrahydroquinoline can modulate neurotransmitter release and protect against oxidative stress, key mechanisms implicated in conditions such as Alzheimer's and Parkinson's disease. The benzamide moiety further extends its therapeutic potential by enabling interactions with central nervous system receptors involved in pain modulation and inflammation.

The synthesis of 4-fluoro-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The introduction of the fluoro group requires precise control over reaction conditions to ensure regioselectivity and high yield. Similarly, the construction of the tetrahydroquinoline ring necessitates careful consideration of cyclization pathways and protecting group strategies. These synthetic challenges underscore the compound's complexity but also demonstrate its feasibility for large-scale production.

Efforts are currently underway to explore the pharmacological profile of this compound through both in vitro and in vivo studies. Preliminary data suggest that it exhibits inhibitory activity against certain kinases and transcription factors, making it a promising lead for anticancer therapies. Additionally, its interaction with ion channels has been investigated, revealing potential applications in managing cardiovascular diseases.

The role of computational chemistry in optimizing this molecule cannot be overstated. Advanced modeling techniques allow researchers to predict binding affinities and metabolic pathways with remarkable accuracy. By leveraging these tools, scientists can refine the structure of 4-fluoro-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide to enhance its efficacy while minimizing side effects.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the development process for compounds like this one. Predictive models can identify optimal dosages and delivery systems based on vast datasets derived from previous studies. This approach not only saves time but also reduces costs associated with traditional trial-and-error methods.

In conclusion,4-fluoro-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide (CAS No. 941905-11-9) exemplifies the intersection of innovative chemistry and cutting-edge biology. Its unique structural features position it as a valuable asset in pharmaceutical research aimed at addressing some of today's most pressing medical challenges. As our understanding of biological systems continues to evolve,fluoro-substituted tetrahydroquinoline derivatives like this one are poised to play a pivotal role in shaping future therapeutic strategies.